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Compound of Interest

Compound Name: 2-Formylcinnamic acid

CAS No.: 130036-17-8; 28873-89-4

Cat. No.: B2632728 Get Quote

Executive Safety Summary
Immediate Action Required:

Primary Hazard: 2-Formylcinnamic acid contains both a carboxylic acid and an aldehyde

group.[3] It is an irritant (Skin/Eye/Respiratory) and chemically reactive

(oxidation/polymerization).[3]

Waste Stream: Non-halogenated Organic Acid.[3]

Critical Prohibition:DO NOT mix with strong oxidizing agents (e.g., Nitric Acid, Peroxides) or

strong bases without temperature control.[1][2]

Spill Response: Isolate area.[3][4] Wear nitrile gloves and N95/P100 respirator.[3] Absorb

liquids with vermiculite; sweep solids gently to avoid dust generation.[3]

Chemical Profile & Reactivity Assessment
Understanding the molecule is the first step to safe disposal.[3] This section details the "Why"

behind the protocols.

Compound Identity:
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Chemical Name: 2-Formylcinnamic acid (often exists as trans-isomer or hydroxy-lactone

tautomers).[2][3]

CAS Registry: 6065-49-2 (Generic/Isomer dependent).[2][3]

Functional Groups:

Carboxylic Acid (

): Source of acidity; reacts exothermically with bases.[3]

Aldehyde (

): Reducing agent; susceptible to air oxidation to form peracids or dicarboxylic acids
(phthalic acid derivatives).[3]

Reactivity Matrix:

Reactant Class Interaction Risk Consequence

Strong Oxidizers High

The aldehyde group
oxidizes rapidly,
potentially generating heat
or unstable peroxides.[1]
[2][3]

Strong Bases High

Exothermic neutralization.[3]

Potential for Aldol

condensation/polymerization of

the aldehyde moiety.[3]

Amines Moderate
Schiff base formation;

generates heat and water.[3]

| Air/Light | Low/Moderate | Slow oxidation to 2-carboxycinnamic acid (phthalic acid derivative)

over time.[3] |

Pre-Disposal Stabilization
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Before moving waste to the central accumulation area, ensure the material is stable.[1][2]

Quenching Reactivity (Optional but Recommended for Old Samples):

If the sample appears to have formed crystals around the cap (potential oxidation) or is in

an unverified solvent, test peroxide levels before consolidation.[1][2]

Expert Insight: Although less peroxide-prone than ethers, aldehydes can form unstable

intermediates.[1][2][3] If peroxides are detected (>100 ppm), treat with a reducing agent

(e.g., Sodium Bisulfite solution) before disposal.[1][2]

Container Selection:

Solid Waste: High-Density Polyethylene (HDPE) wide-mouth jars.[2][3]

Liquid Waste: Amber glass (to prevent photo-degradation) or HDPE carboys.[2][3]

Venting: Use vented caps if the waste solution contains other reactive components that

might off-gas.[2][3]

Step-by-Step Disposal Workflow
Protocol A: Solid Waste (Pure Substance)
Most 2-Formylcinnamic acid is supplied as a yellow/off-white powder.[1][2][3]

Segregation: Isolate from general trash and "Sharps."[3]

Packaging: Place the original container (if empty <3%) or the bulk solid into a clear plastic

secondary bag (polyethylene).

Labeling:

Attach a hazardous waste tag.[3][4]

Chemical Name: "2-Formylcinnamic Acid (Solid)."[2][3]

Hazards: Check "Irritant" and "Toxic."[3][5]
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Constituents: 100% 2-Formylcinnamic acid.[3]

Disposal Path: Designate for High-Temperature Incineration.

Protocol B: Liquid Waste (Solutions/Reaction Mixtures)
Common solvents: DMSO, Ethanol, Ethyl Acetate.[1][2]

Compatibility Check: Ensure the solvent carrier is compatible with the "Organic Acid" waste

stream.[3]

Caution: If dissolved in a halogenated solvent (DCM, Chloroform), it must go to the

"Halogenated Waste" stream.[1][2]

Consolidation:

Pour into the "Non-Halogenated Organic" carboy.

Crucial Step: If the waste stream is generally basic (pH > 9), DO NOT add this acid

directly.[1][2] It will generate heat and foam.[3][6] Neutralize the stream or start a separate

"Acidic Organic" container.

Labeling:

List all solvents (e.g., "Ethanol 90%, 2-Formylcinnamic Acid 10%").

Mark pH (usually < 4).[3]

Visualized Workflows (Graphviz)
Figure 1: Waste Stream Decision Tree
Caption: Logical flow for determining the correct waste container based on physical state and

solvent composition.[2]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b2632728?utm_src=pdf-body
https://www.axxence.de/fileadmin/DocumentPublisher/sds/natural_cinnamic_acid_228850_US-EN_SDS.pdf
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.cpachem.com/msds?num=SB20411&dnl=sd_-_trans-Cinnamic_acid_CAS_140-10-3_%28SB20411%29_%28EU%29.pdf
https://www.axxence.de/fileadmin/DocumentPublisher/sds/natural_cinnamic_acid_228850_US-EN_SDS.pdf
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.cpachem.com/msds?num=SB20411&dnl=sd_-_trans-Cinnamic_acid_CAS_140-10-3_%28SB20411%29_%28EU%29.pdf
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.cpachem.com/msds?num=SB20411&dnl=sd_-_trans-Cinnamic_acid_CAS_140-10-3_%28SB20411%29_%28EU%29.pdf
https://www.axxence.de/fileadmin/DocumentPublisher/sds/natural_cinnamic_acid_228850_US-EN_SDS.pdf
https://uwaterloo.ca/safety-office/sites/default/files/uploads/files/explosion_from_inappropriate_disposal_of_acids_with_organics.pdf
https://www.benchchem.com/product/b2632728?utm_src=pdf-body
https://www.axxence.de/fileadmin/DocumentPublisher/sds/natural_cinnamic_acid_228850_US-EN_SDS.pdf
https://www.cpachem.com/msds?num=SB20411&dnl=sd_-_trans-Cinnamic_acid_CAS_140-10-3_%28SB20411%29_%28EU%29.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2632728?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2-Formylcinnamic Acid Waste

Physical State?

Solid / Powder Solution / Liquid

Solid Waste Bin
(Incineration)

Double Bag

Solvent Type?

Halogenated
(DCM, Chloroform)

Non-Halogenated
(Ethanol, DMSO)

Halogenated Waste Carboy Organic Acid/Solvent Carboy

Click to download full resolution via product page

Figure 2: Chemical Incompatibility Map
Caption: Critical segregation rules to prevent accidental laboratory incidents during storage and

disposal.
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[1][2]
Regulatory & Compliance Data

Parameter Specification Notes

EPA Waste Code None Specific

Usually classified as D002

(Corrosive) if pH < 2, or non-

regulated organic waste.[1][2]

[3]

DOT Shipping Not Regulated
Unless in solution with a

flammable solvent.[3]

GHS Classification
Skin Irrit. 2; Eye Irrit.[3][5][7][8]

2A
Handle as a contact hazard.[3]

Recommended Destruction Incineration
Preferred over landfill to

prevent leaching.[3]

Emergency Spill Protocol
In the event of a container breach:

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b2632728?utm_src=pdf-body-img
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.cpachem.com/msds?num=SB20411&dnl=sd_-_trans-Cinnamic_acid_CAS_140-10-3_%28SB20411%29_%28EU%29.pdf
https://www.axxence.de/fileadmin/DocumentPublisher/sds/natural_cinnamic_acid_228850_US-EN_SDS.pdf
https://www.axxence.de/fileadmin/DocumentPublisher/sds/natural_cinnamic_acid_228850_US-EN_SDS.pdf
https://www.axxence.de/fileadmin/DocumentPublisher/sds/natural_cinnamic_acid_228850_US-EN_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAA13171&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.cpachem.com/msds?num=JPH093&dnl=sd_-_Cobalt_%28II%29_Chloride_Colorimetric_Stock_Solution_%28JPH093%29_%28EU%29.pdf
https://www.tcichemicals.com/BE/en/sds/C0353_EU_6N.pdf
https://www.axxence.de/fileadmin/DocumentPublisher/sds/natural_cinnamic_acid_228850_US-EN_SDS.pdf
https://www.axxence.de/fileadmin/DocumentPublisher/sds/natural_cinnamic_acid_228850_US-EN_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2632728?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Evacuate & Ventilate: Remove ignition sources.

PPE: Don Nitrile gloves, lab coat, and safety goggles.[1][2][3] If dust is present, use a

particulate respirator.[1][2][3]

Containment:

Solids: Cover with wet paper towels to prevent dust, then sweep carefully.[1][2][3]

Liquids: Dyke with absorbent pillows or vermiculite.[3]

Decontamination: Wash the area with a dilute Sodium Bicarbonate (

) solution to neutralize residual acid, followed by water.[2][3]

References
National Research Council. (2011).[3] Prudent Practices in the Laboratory: Handling and

Management of Chemical Hazards. National Academies Press.[3][4] [Link]

U.S. Environmental Protection Agency (EPA). (n.d.).[3] Defining Hazardous Waste: Listed

and Characteristic Wastes. [Link]

PubChem. (n.d.).[3] Compound Summary: Cinnamic Acid Derivatives. National Library of

Medicine.[3] [Link]

Occupational Safety and Health Administration (OSHA). (n.d.).[3] Hazard Communication

Standard: Safety Data Sheets. [Link][2][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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